Cas no 58038-94-1 (8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride)

• Product Name: 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride
• CAS No: 58038-94-1
• MF: C₂₇H₂₆ClF₃N₂O
• MW: 486.9564
• CID: 4738556
• Update Time: 2025-06-14

8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• flutroline hydrochloride
• 4-[8-Fluoro-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl]-1-(4-fluorophenyl)butan-1-ol--hydrogen chloride (1/1)
• 2H-Pyrido(4,3-b)indole-2-butanol, 8-fluoro-alpha,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-, hydrocloride (1:1)
• 4-[8-fluoro-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-2h-pyrido[4,3-b]indol-2-yl]-1-(4-fluorophenyl)butan-1-ol hydrochloride(1:1)
• 4-(8-Fluoro-5-(4-fluorophenyl)-3,4-dihydro-1H-pyrido[4,3
• 4-[8-Fluoro-5-(4-fluorophenyl)-3,4-dihydro-1H-pyrido[4,3-b]indol-2-yl]-1-(4-fluorophenyl)butan-1-ol;
• 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride

• Inchi： 1S/C27H25F3N2O.ClH/c28-19-5-3-18(4-6-19)27(33)2-1-14-31-15-13-26-24(17-31)23-16-21(30)9-12-25(23)32(26)22-10-7-20(29)8-11-22;/h3-12,16,27,33H,1-2,13-15,17H2;1H
• InChI Key： TUYIGXGOSXBZRT-UHFFFAOYSA-N
• SMILES： Cl[H].FC1C([H])=C([H])C2=C(C=1[H])C1C([H])([H])N(C([H])([H])C([H])([H])C([H])([H])C([H])(C3C([H])=C([H])C(=C([H])C=3[H])F)O[H])C([H])([H])C([H])([H])C=1N2C1C([H])=C([H])C(=C([H])C=1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 623
• Topological Polar Surface Area: 28.4

Additional information on 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride

Recent Advances in the Study of 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride (CAS: 58038-94-1)

The compound 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride (CAS: 58038-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex polycyclic structure and fluorinated aromatic rings, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and certain types of cancer. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, providing valuable insights for future drug development.

One of the key areas of research has been the investigation of the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride exhibits high affinity for specific serotonin and dopamine receptor subtypes, which may underlie its potential as a novel antipsychotic or antidepressant agent. In vitro and in vivo studies have demonstrated its ability to modulate receptor activity, leading to altered neurotransmitter release and neuronal signaling. These findings are particularly relevant given the growing need for more effective treatments for mental health disorders with fewer side effects.

Another significant line of research has explored the compound's anticancer properties. Recent studies have revealed that 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR cascade, which are critical for cancer cell survival and proliferation. These findings have sparked interest in the development of derivatives with enhanced selectivity and potency for targeted cancer therapy.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Results indicate that 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride exhibits favorable bioavailability and a relatively long half-life, making it a viable candidate for further development. However, challenges remain in optimizing its metabolic stability and minimizing potential drug-drug interactions, which are currently areas of active investigation.

In conclusion, recent research on 8-Fluoro-α,5-bis(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-pyrido4,3-bindole-2-butanol Hydrochloride (CAS: 58038-94-1) has highlighted its multifaceted potential in both neurological and oncological applications. While significant progress has been made in understanding its biological activities and pharmacokinetic properties, further studies are needed to fully exploit its therapeutic potential. Future research directions may include the synthesis of novel analogs, detailed mechanistic studies, and preclinical evaluation in relevant disease models. These efforts could pave the way for the development of innovative treatments addressing unmet medical needs in psychiatry and oncology.